6-(4-Acetylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 6-(4-acetylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H11NO2/c1-9(15)10-5-7-11(8-6-10)12-3-2-4-13(16)14-12/h2-8H,1H3,(H,14,16)
• InChI Key: QJIPKSOIWOEDEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=CC=CC(=O)N2
• Molecular Formula: C13H11NO2
• DSSTOX Substance ID: DTXSID40682743
• Molecular Weight: 213.23 g/mol
• CAS RN: 1111110-80-5

Description

6-(4-Acetylphenyl)-2-hydroxypyridine, 95% (6-APHP) is an organic chemical compound that is widely used in scientific research applications. It is a white crystalline solid that is soluble in organic solvents and has a melting point of 97-98°C. 6-APHP has a variety of useful properties, including being an effective catalyst for a variety of reactions and having low toxicity. Its unique properties have made it a popular choice for scientists in a variety of fields.

Mechanism of Action

The mechanism of action of 6-(4-Acetylphenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed that the compound acts as a Lewis acid, which can form a covalent bond with electron-rich molecules, such as alcohols and amines. This allows 6-(4-Acetylphenyl)-2-hydroxypyridine, 95% to act as a catalyst in a variety of reactions, including the synthesis of pharmaceuticals and other organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(4-Acetylphenyl)-2-hydroxypyridine, 95% have not been fully studied. However, it is believed that the compound has low toxicity and does not have any adverse effects on human health. Additionally, 6-(4-Acetylphenyl)-2-hydroxypyridine, 95% has been shown to have a variety of useful properties, including being an effective catalyst for a variety of reactions and having low toxicity.

Advantages and Limitations for Lab Experiments

6-(4-Acetylphenyl)-2-hydroxypyridine, 95% has a number of advantages for use in lab experiments. It is a highly effective catalyst for a variety of reactions, is relatively inexpensive, and has low toxicity. Additionally, 6-(4-Acetylphenyl)-2-hydroxypyridine, 95% is soluble in organic solvents, making it easy to use in a variety of laboratory applications.
However, there are a few limitations to the use of 6-(4-Acetylphenyl)-2-hydroxypyridine, 95% in laboratory experiments. It is not very stable in the presence of light and heat and can be easily oxidized. Additionally, the compound can react with other chemicals, making it difficult to use in certain experiments.

Future Directions

The potential future directions for 6-(4-Acetylphenyl)-2-hydroxypyridine, 95% are numerous. The compound could be used in the synthesis of more complex organic compounds, such as polymers and pharmaceuticals. Additionally, 6-(4-Acetylphenyl)-2-hydroxypyridine, 95% could be used as a fluorescent probe for the detection of metal ions and as a reagent in the synthesis of other organic compounds. Furthermore, the compound could be used in the synthesis of metal-organic frameworks (MOFs), which are used in a variety of applications, including catalysis and drug delivery. Finally, 6-(4-Acetylphenyl)-2-hydroxypyridine, 95% could be used to study the biochemical and physiological effects of organic compounds on human health.

Synthesis Methods

6-(4-Acetylphenyl)-2-hydroxypyridine, 95% can be synthesized from 4-acetylphenol and 2-hydroxypyridine in a three-step reaction. The first step involves the condensation of 4-acetylphenol with 2-hydroxypyridine to form 6-(4-Acetylphenyl)-2-hydroxypyridine, 95%. The second step involves the addition of acetic anhydride to the reaction mixture, which further condenses the reaction components. The third and final step involves the addition of aqueous sodium hydroxide to the reaction mixture, which results in the formation of the desired product.

Scientific Research Applications

6-(4-Acetylphenyl)-2-hydroxypyridine, 95% has a variety of applications in scientific research. It is used as a catalyst in organic chemistry, as a reagent in the synthesis of pharmaceuticals, and as a reactant in the synthesis of other organic compounds. It is also used as a fluorescent probe for the detection of metal ions and as a reagent in the synthesis of other organic compounds. Additionally, 6-(4-Acetylphenyl)-2-hydroxypyridine, 95% has been used in the synthesis of metal-organic frameworks (MOFs), which are used in a variety of applications, including catalysis and drug delivery.